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Compound of Interest

Compound Name: Benzene-1,3,5-tricarboxylate

Cat. No.: B1238097 Get Quote

Essential Safety Guide for Handling Benzene-1,3,5-
tricarboxylate
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with Benzene-1,3,5-tricarboxylate (also known as

Trimesic Acid). The following procedures for handling, storage, and disposal are designed to

ensure a safe laboratory environment.

Hazard Identification and Classification
Benzene-1,3,5-tricarboxylate is a chemical that requires careful handling due to its potential

health effects. It is classified as an irritant and can form combustible dust concentrations in the

air.[1] The primary hazards are summarized in the table below.
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Hazard Classification GHS Code Description

Skin Corrosion/Irritation H315 Causes skin irritation.[1][2][3]

Serious Eye Damage/Irritation H319
Causes serious eye irritation.

[1][2][3]

Specific Target Organ Toxicity

(Single Exposure)
H335

May cause respiratory

irritation.[1][2][3]

Combustible Dust -

The enrichment of fine dust

may lead to the danger of a

dust explosion.[1][2]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to prevent exposure when handling

Benzene-1,3,5-tricarboxylate. Engineering controls, such as using the chemical in a well-

ventilated area or under a fume hood, should be the primary line of defense.[2]

Protection Type Specific Recommendations Standards/Notes

Eye/Face Protection

Wear tightly fitting safety

goggles or chemical safety

goggles.

Must conform to EN166 (EU)

or be OSHA-approved (29

CFR 1910.133).[1][4]

Hand Protection
Wear appropriate protective

gloves.

Inspect gloves prior to use.

Use proper glove removal

technique to avoid skin

contact.[2][3]

Skin & Body Protection

Wear a lab coat or other

protective clothing to prevent

skin exposure.

Remove and wash

contaminated clothing before

reuse.[1][3]

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols are

generated, use a particulate

filter device.

A NIOSH-approved respirator

or a device conforming to EN

143 may be required if

ventilation is inadequate.[2]
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Operational and Disposal Plans
Adherence to strict operational and disposal protocols is essential for safety and environmental

protection.

Handling and Storage Protocol
Handling:

Ventilation: Always handle in a well-ventilated area. Use local exhaust ventilation to control

dust.[2]

Avoid Dust Formation: Take measures to prevent the generation of dust and aerosols.[2][4]

Static Discharge: Implement precautionary measures against static discharge. Ground and

bond containers and receiving equipment.[2]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[2] Remove contaminated clothing and PPE before entering eating areas.[2]

Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2][4]

Incompatibilities: Store away from strong oxidizing agents.[1]

Conditions to Avoid: There are no specific conditions known to be hazardous, but proper

storage minimizes risks.[2]

Emergency Protocol: Accidental Spill
Personnel Precautions: For non-emergency personnel, remove persons to safety.[2] For

emergency responders, wear appropriate PPE, including respiratory protection if dust is

present.[2]

Environmental Precautions: Prevent the substance from entering drains, surface water, or

ground water.[2]

Containment and Cleanup:
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Cover drains to contain the spill.[2]

Take up the material mechanically (e.g., sweep or shovel). Avoid creating dust.[1][2]

Place the spilled material and any contaminated cleanup materials into suitable, closed,

and labeled containers for disposal.[1][2]

Ventilate the affected area after cleanup is complete.[2]

Disposal Protocol
Waste Classification: This material and its container must be disposed of as hazardous

waste.

Disposal Method: Dispose of contents and containers at an approved waste disposal plant or

via an industrial combustion plant.[1][2] Do not empty into drains or release into the

environment.[2]

Regulatory Compliance: All disposal activities must be in accordance with relevant national,

regional, and local provisions.[1][2]

Contaminated Packaging: Handle contaminated packages in the same manner as the

substance itself. Completely emptied packages may be recycled.[2]

Safety and Emergency Workflow
The following diagram illustrates the logical workflow for safely handling Benzene-1,3,5-
tricarboxylate and responding to an accidental spill.
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Preparation & Handling

Emergency Spill Response

Plan Work with
Benzene-1,3,5-tricarboxylate

Step 1: Wear Required PPE
(Goggles, Gloves, Lab Coat) Accidental Spill Occurs

 If Spill Occurs

Step 2: Routine Handling & Use
(In well-ventilated area)

Step 3: Secure Storage
(Cool, Dry, Tightly Closed)

Step 4: Proper Disposal
(Approved Waste Stream)

Step A: Evacuate & Ventilate Area
(Ensure personnel safety)

Step B: Contain Spill
(Prevent spread, cover drains)

Step C: Mechanical Cleanup
(Sweep, avoid creating dust)

Step D: Dispose of Waste
(Collect in sealed container)

Click to download full resolution via product page

Caption: Workflow for routine handling and emergency spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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